Cas no 1361645-65-9 (2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile)

• Product Name: 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile
• CAS No: 1361645-65-9
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912905
• Update Time: 2025-05-24

2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-10-3-1-8(7-11(10)15)13-12(16)4-2-9(18-13)5-6-17/h1-4,7H,5H2
• InChI Key： WHZLLEOCVBZOSM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=C(CC#N)N=1)F)Cl

Computed Properties

• Exact Mass: 279.9970318 g/mol
• Monoisotopic Mass: 279.9970318 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7
• Molecular Weight: 281.11

Additional information on 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile

2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile: A Comprehensive Overview

2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile, also known by its CAS number 1361645-65-9, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in chemical synthesis, pharmaceuticals, and agrochemicals. The molecule consists of a pyridine ring substituted with a 3,4-dichlorophenyl group at position 2 and a fluorine atom at position 3, with an acetonitrile group attached at position 6. These substituents contribute to the compound's distinct electronic and steric properties, making it a valuable building block in modern organic chemistry.

The synthesis of 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile typically involves multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have highlighted the efficiency of microwave-assisted synthesis in producing this compound with high purity and yield. Researchers have also explored the use of transition metal catalysts to optimize reaction conditions, reducing both time and cost while maintaining product quality.

In terms of applications, this compound has shown promise in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a candidate for herbicide development. Additionally, its potential as an intermediate in pharmaceutical synthesis has been explored, particularly in the design of kinase inhibitors and other bioactive molecules. Recent findings from computational chemistry studies suggest that the compound's acetonitrile group plays a critical role in enhancing bioavailability and targeting specific biological pathways.

The structural versatility of 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile has also led to its use in materials science. For instance, it has been employed as a precursor in the synthesis of advanced polymers and materials with tailored electronic properties. Its ability to act as both an electron-deficient and electron-rich moiety makes it suitable for applications ranging from optoelectronics to catalysis.

From a toxicological perspective, recent studies have evaluated the safety profile of this compound. Results indicate that while it exhibits moderate toxicity in acute exposure scenarios, its chronic effects remain under investigation. Regulatory bodies have recommended further research to establish long-term safety parameters, particularly for occupational exposure.

In conclusion, 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetonitrile stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-driven research, positions it as a key player in contemporary chemical innovation.